Cas no 2680734-76-1 (4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid
• CAS No: 2680734-76-1
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 6553655
• PubChem ID: 165917567
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680734-76-1
• EN300-28273899
• 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid
• 4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C7H6F2N2O4/c1-2(12)10-7-11-3(5(8)9)4(15-7)6(13)14/h5H,1H3,(H,13,14)(H,10,11,12)
• InChI Key： QCRJCFKFPHYXQP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)OC(NC(C)=O)=N1)F

Computed Properties

• Exact Mass: 220.02956300g/mol
• Monoisotopic Mass: 220.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid

4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic Acid (CAS No. 2680734-76-1): An Overview

4-(Difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid (CAS No. 2680734-76-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological properties, including antimicrobial, antiviral, and anticancer activities.

The difluoromethyl group in the structure of 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid is a key functional moiety that contributes to its chemical stability and biological activity. Fluorinated compounds are often used in drug design due to their ability to enhance metabolic stability, improve pharmacokinetic properties, and modulate biological interactions. The presence of the difluoromethyl group in this compound may enhance its binding affinity to specific protein targets, making it a promising candidate for drug development.

The acetamido group in the structure is another important functional moiety that can influence the compound's biological activity. Acetamides are known for their ability to form hydrogen bonds with target proteins, which can enhance the compound's binding affinity and selectivity. This feature is particularly valuable in the design of inhibitors for specific enzymes or receptors.

Recent studies have explored the potential applications of 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid in various therapeutic areas. One notable area of research is its potential as an inhibitor of bacterial enzymes involved in antibiotic resistance. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid exhibits potent inhibitory activity against β-lactamases, which are enzymes responsible for hydrolyzing β-lactam antibiotics and contributing to antibiotic resistance in bacteria.

In addition to its antibacterial properties, 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid has also shown promise as an antiviral agent. Research conducted by a team at the University of California found that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral RNA synthesis and protein processing, making it a potential lead compound for the development of broad-spectrum antiviral drugs.

The carboxylic acid group in 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid is another critical feature that influences its pharmacological properties. Carboxylic acids are known for their ability to form ionic interactions with biological targets, which can enhance the compound's binding affinity and cellular uptake. This property is particularly important for drugs that need to penetrate cell membranes and reach intracellular targets.

In terms of synthetic methods, 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid can be prepared through a multi-step process involving the reaction of difluoroacetic acid with appropriate precursors. The synthesis typically involves condensation reactions followed by cyclization steps to form the oxazole ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid as a therapeutic agent. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. These findings have paved the way for more advanced clinical studies to assess its potential as a treatment for various infectious diseases.

In conclusion, 4-(difluoromethyl)-2-acetamido-1,3-oxazole-5-carboxylic acid (CAS No. 2680734-76-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as an antibacterial and antiviral agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of drug discovery in these critical areas.